Cas no 2228169-47-7 (1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228169-47-7
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 6502758
• PubChem ID: 165619889
• Update Time: 2025-05-21

1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(1-phenyl-1H-pyrazol-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1862999
• 2228169-47-7

• Inchi： 1S/C15H17N3/c16-15(8-9-15)14(6-7-14)12-10-17-18(11-12)13-4-2-1-3-5-13/h1-5,10-11H,6-9,16H2
• InChI Key： UJQBMRSNQIKAKJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 239.142247555g/mol
• Monoisotopic Mass: 239.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228169-47-7)

The compound 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228169-47-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive cyclopropyl and pyrazole moieties, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in neuropharmacology and oncology.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine structure aligns with this trend, as its rigid cyclopropyl rings and aromatic pyrazole group contribute to enhanced target selectivity and metabolic stability. These attributes are critical for addressing challenges such as drug resistance and off-target effects, which are frequently searched topics in AI-driven drug design platforms.

The synthesis of CAS No. 2228169-47-7 involves sophisticated organic chemistry techniques, including cross-coupling reactions and ring-forming strategies. Its molecular weight and logP value suggest favorable drug-likeness, a key consideration for researchers exploring bioavailability and blood-brain barrier penetration. These properties are often queried in search engines by professionals seeking lead optimization strategies.

From a therapeutic perspective, 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine has shown promise in preliminary studies targeting G protein-coupled receptors (GPCRs) and kinase enzymes. These targets are central to neurological disorders and cancer signaling pathways, areas where users frequently search for innovative treatment options. The compound's scaffold versatility also allows for derivatization, enabling the exploration of structure-activity relationships (SAR)—a hot topic in computational chemistry forums.

Environmental and safety profiles of CAS No. 2228169-47-7 are under rigorous evaluation, aligning with the growing emphasis on green chemistry and sustainable synthesis. Researchers are investigating its ecotoxicity and biodegradability, addressing concerns raised in regulatory submissions and public health discussions. These aspects are increasingly searched in the context of FDA approval and EMA guidelines.

In summary, 1-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine represents a compelling case study in modern pharmaceutical research. Its chemical uniqueness, combined with its potential therapeutic applications, positions it as a molecule of interest for both academic and industrial research communities. As the scientific landscape evolves, this compound is likely to remain a focal point in discussions about drug discovery innovation and molecular design.